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Compound of Interest

Compound Name:
1,7-Bis(4-hydroxyphenyl)-3-

hydroxy-1,3-heptadien-5-one

Cat. No.: B146228 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the diarylheptanoids isolated from

Alpinia blepharocalyx, a plant utilized in traditional medicine. This document details the

chemical diversity of these compounds, their significant biological activities, and the

experimental methodologies for their isolation, characterization, and evaluation. The

information is presented to support further research and development in the fields of natural

product chemistry and pharmacology.

Introduction
Alpinia blepharocalyx K. Schum., a member of the Zingiberaceae family, is a rich source of

bioactive secondary metabolites. Among these, diarylheptanoids have emerged as a prominent

class of compounds with a diverse range of chemical structures and promising pharmacological

activities.[1][2] Research has led to the isolation and characterization of numerous novel and

known diarylheptanoids from the seeds and rhizomes of this plant.[1][2][3]

This guide summarizes the current knowledge on these compounds, with a focus on their

antiproliferative and anti-inflammatory properties. Detailed experimental protocols are provided

to facilitate the replication and extension of these studies.
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Quantitative Data on Diarylheptanoids and their
Biological Activities
A significant number of diarylheptanoids have been isolated from Alpinia blepharocalyx. These

compounds exhibit a wide range of structural diversity, including linear, cyclic, and dimeric

forms, as well as derivatives containing chalcone and flavanone moieties. The antiproliferative

activities of many of these compounds have been evaluated against various cancer cell lines,

with some showing potent effects.

Table 1: Antiproliferative Activity of Diarylheptanoids
from Alpinia blepharocalyx

Compound Cell Line ED50 (µM) Reference

Calyxin B
Human HT-1080

fibrosarcoma
0.69 [3]

Epicalyxin F
Murine colon 26-L5

carcinoma
0.89 [3]

Blepharocalyxin D
Murine colon 26-L5

carcinoma
3.61 [1]

Blepharocalyxin E
Human HT-1080

fibrosarcoma
9.02 [1]

Neocalyxin A
Human HT-1080

fibrosarcoma
10.7 [4]

Neocalyxin A
Murine colon 26-L5

carcinoma
>100 [4]

Experimental Protocols
The following sections detail the methodologies for the extraction, isolation, and biological

evaluation of diarylheptanoids from Alpinia blepharocalyx.

Extraction and Isolation of Diarylheptanoids
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A generalized workflow for the extraction and isolation of diarylheptanoids from the seeds of

Alpinia blepharocalyx is presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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